15-[1-(4,5-Dimethyl-6-oxo-2,3-dihydropyran-2-yl)-1-hydroxyethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one

• CAS No.: 32911-62-9
• Product Name: 15-[1-(4,5-Dimethyl-6-oxo-2,3-dihydropyran-2-yl)-1-hydroxyethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• Molecular Formula: C28H38O6
• Molecular Weight: 470.6 g/mol
• IUPAC Name: (1S,2S,4S,5R,10R,11S,14S,15S,18S)-15-[(1R)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]-1-hydroxyethyl]-5-hydroxy-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
• Standard InChI: InChI=1S/C28H38O6/c1-14-13-20(33-24(30)15(14)2)27(5,31)18-9-8-16-21-17(10-12-25(16,18)3)26(4)19(29)7-6-11-28(26,32)23-22(21)34-23/h6-7,16-18,20-23,31-32H,8-13H2,1-5H3/t16-,17-,18-,20+,21-,22-,23-,25-,26-,27+,28-/m0/s1
• Standard InChIKey: DXWHOKCXBGLTMQ-SFQAJKIESA-N
• Isomeric SMILES: CC1=C(C(=O)O[C@H](C1)[C@@](C)([C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3[C@H]5[C@H](O5)[C@@]6([C@@]4(C(=O)C=CC6)C)O)C)O)C
• Canonical SMILES: CC1=C(C(=O)OC(C1)C(C)(C2CCC3C2(CCC4C3C5C(O5)C6(C4(C(=O)C=CC6)C)O)C)O)C
• Melting Point: 282-284°C
• Physical Description: Solid
• Description: Withanolide a belongs to the class of organic compounds known as withanolides and derivatives. These are c28 steroids structurally characterized by an ergostane skeleton usually functionalized at carbons 1, 22 and 26 to form a lactone ring. Thus, withanolide a is considered to be a sterol lipid molecule. Withanolide a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Withanolide a has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, withanolide a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, withanolide a can be found in herbs and spices and tea. This makes withanolide a a potential biomarker for the consumption of these food products.
• Synonyms: (20R,22R)-O-(3)-alpha-L-rhamnopyranosyl(1-4)-beta-D-glucopyranosyl-1 alpha,12 beta-diacetoxy-20-hydroxywitha-5,24-dienolide; 3-rhamnopyranosyl(1-4)-glucopyranosyl-12-diacetoxy-20-hydroxywitha-5,24-dienolide; withanolide 1; Withanolide A
• PubChem Compound: 11294368
• Last Modified: Nov 11 2021